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Compound of Interest

Compound Name: Basic Red 18

Cat. No.: B12370019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Red 18 is a cationic azo dye highly effective for staining acrylic (polyacrylonitrile) fibers.

Its positively charged chromophore forms strong ionic bonds with the anionic functional groups

(sulfonate and carboxylate) present in the acrylic polymer.[1][2][3] This interaction results in

vibrant, long-lasting coloration with good fastness properties, making it a valuable tool for

visualizing and analyzing acrylic fibers in various research applications.[2][4] The staining

process is typically carried out in a weakly acidic environment to ensure optimal dye uptake

and stability. Careful control of temperature and dye concentration is crucial for achieving

uniform and reproducible staining.

Physicochemical and Staining Properties of Basic
Red 18
A summary of the key quantitative data for Basic Red 18 is presented in the table below for

easy reference and comparison.
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Property Value Reference(s)

Chemical Identity

C.I. Name Basic Red 18

CAS Number 14097-03-1

Molecular Formula C₁₉H₂₅Cl₂N₅O₂

Molecular Weight 426.34 g/mol

Spectroscopic Properties

Absorption Maximum (λmax)
540–550 nm (in aqueous

solution)

Physical Properties

Appearance Dark red powder

Solubility in Water 30 g/L (at 60°C)

Staining Characteristics

Optimal pH Range 3.5 - 5.5

Light Fastness (Blue Wool

Scale)
3 - 5

F-Value (Dyeing Rate) 0.39

Compatibility Value (K) 3

Staining Mechanism
The staining of acrylic fibers with Basic Red 18 is a multi-step process governed by

electrostatic interactions. The key stages are outlined below.
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Staining Mechanism of Basic Red 18 on Acrylic Fibers
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Caption: Staining mechanism of Basic Red 18 on acrylic fibers.

Adsorption: The cationic Basic Red 18 dye molecules are rapidly attracted to and adsorbed

onto the negatively charged surface of the acrylic fibers in the dyebath.

Diffusion: As the temperature of the dyebath is raised above the glass transition temperature

(Tg) of the acrylic fiber (typically around 80-95°C), the polymer chains become more mobile.
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This increased mobility creates temporary voids, allowing the adsorbed dye molecules to

diffuse from the surface into the interior of the fiber.

Fixation: Once inside the fiber, the cationic dye molecules form strong, stable ionic bonds

with the anionic sulfonate (-SO₃⁻) and carboxylate (-COO⁻) groups within the polymer

structure. This step "fixes" the dye within the fiber, resulting in good wash fastness.

Experimental Protocols
Preparation of Staining Solutions
1. Stock Staining Solution (1% w/v):

Weigh 1.0 g of Basic Red 18 powder.

Dissolve it in 100 mL of distilled water.

Gentle heating (up to 60°C) and stirring may be necessary to ensure the dye is fully

dissolved.

Allow the solution to cool to room temperature.

Filter the solution to remove any undissolved particles.

2. Working Staining Solution (0.1% w/v):

Take 10 mL of the 1% stock solution and dilute it with 90 mL of distilled water.

To prepare a buffered working solution for optimal staining, add acetic acid and sodium

acetate to achieve a pH between 4.0 and 5.0. A typical buffer can be prepared by adding 1

mL of glacial acetic acid to the 100 mL working solution and adjusting the pH with a sodium

acetate solution.

Protocol for Staining Acrylic Fibers
This protocol is a general guideline and may require optimization based on the specific type of

acrylic fiber and the desired staining intensity.
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Experimental Workflow for Staining Acrylic Fibers
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Caption: Experimental workflow for staining acrylic fibers.
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Materials and Equipment:

Acrylic fibers

Basic Red 18 working staining solution (pH 4.0-5.0)

Distilled water

Non-ionic detergent (optional, for post-wash)

Beakers or other suitable staining vessels

Hot plate with magnetic stirrer

Thermometer

Fume hood

Procedure:

Fiber Preparation: Ensure the acrylic fibers are clean. If they contain any oils or sizing agents

from manufacturing, pre-wash them with a non-ionic detergent and rinse thoroughly with

distilled water.

Dye Bath Preparation: Prepare the required volume of the 0.1% working staining solution,

ensuring the pH is adjusted to between 4.0 and 5.0. The liquor ratio (ratio of the weight of the

fiber to the volume of the dye bath) should be between 1:20 and 1:50 to ensure even dyeing.

Staining:

Place the acrylic fibers into the staining vessel with the cold working solution.

Begin heating the solution while stirring gently.

Raise the temperature rapidly to about 75°C.

From 75°C to 95°C, increase the temperature slowly and controllably, at a rate of

approximately 1°C per minute. This gradual increase is critical to prevent rapid, uneven
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dye uptake.

Hold the temperature at 95°C for 30 to 60 minutes, continuing to stir gently. The exact time

will depend on the desired depth of shade.

Cooling and Rinsing:

After the incubation period, turn off the heat and allow the dye bath to cool down slowly.

Rapid cooling can set wrinkles in the fibers.

Once cooled, remove the fibers and rinse them thoroughly with cold running water until the

rinse water is clear.

Washing (Optional): For applications requiring high fastness, a post-wash can be performed.

Wash the stained fibers in a solution containing a non-ionic detergent at 40-50°C for 10-15

minutes, then rinse again with water.

Drying: Allow the stained fibers to air dry or dry in a low-temperature oven.

Troubleshooting

Troubleshooting Logic for Uneven Staining
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Caption: Troubleshooting logic for uneven staining.

1. Uneven or Speckled Staining:

Cause: The dye may have been added to a hot bath, or the temperature may have been

increased too quickly, causing the dye to "strike" the fiber surface unevenly. Another cause

could be residual sizing or oils on the fibers.

Solution: Always add the fibers to a cold dye bath and follow the recommended slow heating

rate. Ensure fibers are properly scoured before staining. Using a leveling or retarding agent

can also help to slow down the initial dye uptake.

2. Weak Staining:

Cause: The pH of the dye bath may be outside the optimal range (4.0-5.0), the dye

concentration may be too low, or the incubation time or temperature may be insufficient.

Solution: Verify the pH of the dye bath and adjust with acetic acid/sodium acetate as needed.

Increase the dye concentration in the working solution or extend the incubation time at 95°C.

3. Poor Reproducibility:

Cause: Inconsistent control over key parameters such as pH, temperature ramp rate,

incubation time, and liquor ratio.

Solution: Carefully document and control all experimental variables. Use a buffered system

to maintain a stable pH. Employ a programmable water bath or hot plate for precise

temperature control.

Safety Precautions
Basic Red 18 is a chemical dye. Always handle it with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.

Work in a well-ventilated area or a fume hood, especially when handling the dye powder and

during the heating steps.
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Consult the Safety Data Sheet (SDS) for Basic Red 18 before use for complete safety and

handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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